Cas no 2138235-40-0 (rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea)

rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea structure
2138235-40-0 structure
Product Name:rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea
CAS No:2138235-40-0
MF:C14H27N3O
MW:253.383683443069
CID:6405973
PubChem ID:165450575
Update Time:2025-07-14

rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

    • EN300-713845
    • 2138235-40-0
    • rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea
    • Inchi: 1S/C14H27N3O/c1-4-13(2,3)17-12(18)16-10-14-7-5-6-11(14)15-9-8-14/h11,15H,4-10H2,1-3H3,(H2,16,17,18)/t11-,14-/m1/s1
    • InChI Key: LXBTYPSJOALPCX-BXUZGUMPSA-N
    • SMILES: O=C(NC(C)(C)CC)NC[C@@]12CCN[C@@H]1CCC2

Computed Properties

  • Exact Mass: 253.215412493g/mol
  • Monoisotopic Mass: 253.215412493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 53.2Ų

rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-713845-1.0g
rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea
2138235-40-0
1g
$0.0 2023-06-07

rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea Related Literature

Additional information on rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea

Introduction to Rac-1-{[(3aR,6aR)-Octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea (CAS No. 2138235-40-0)

Rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea is a compounds that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This product name refers to a specific chemical entity characterized by a complex heterocyclic framework, which includes an octahydrocyclopenta[b]pyrrol ring system. The presence of chiral centers, as indicated by the (3aR,6aR) configuration, suggests that this molecule may exhibit stereoselective properties, which are crucial in drug design and development.

The chemical structure of Rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea incorporates several key functional groups that contribute to its potential biological interactions. The urea moiety is a well-known pharmacophore that can form hydrogen bonds with biological targets, enhancing binding affinity and specificity. Additionally, the 2-methylbutan-2-yl group introduces a hydrophobic region, which can influence the molecule's solubility and distribution within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the octahydrocyclopenta[b]pyrrol core may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary data indicate potential interactions with kinases and other signaling molecules, which are implicated in diseases such as cancer and inflammatory disorders. These findings highlight the compound's potential therapeutic applications in modulating these pathways.

The synthesis of Rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require multi-step processes involving chiral auxiliaries or catalysts to ensure high enantiomeric purity. However, recent innovations in asymmetric synthesis have provided more efficient and scalable methods for constructing such molecules. These advancements not only improve yield but also enhance the overall quality of the final product, making it more suitable for further biological evaluation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors. For example, the urea moiety has been found to exhibit potent binding interactions with specific kinases, suggesting its potential as an inhibitor in oncology research. Furthermore, the hydrophobic 2-methylbutan-2-yl group may contribute to membrane permeability, enhancing drug delivery and bioavailability.

The octahydrocyclopenta[b]pyrrol scaffold is particularly interesting due to its structural similarity to natural products known for their bioactivity. By leveraging natural product-inspired design principles, researchers aim to develop novel compounds with improved pharmacological properties. The stereochemistry of this scaffold plays a pivotal role in determining its biological efficacy, making it a focal point for further investigation.

As our understanding of molecular interactions continues to evolve, so does the approach to drug discovery and development. Computational methods are increasingly being integrated into early-stage research to predict and optimize molecular properties before experimental validation. This interdisciplinary approach not only accelerates the discovery process but also reduces costs associated with traditional trial-and-error methods.

The future prospects for Rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea are promising, given its unique structural features and potential biological activities. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in translating this compound from laboratory research to clinical applications.

In conclusion, Rac-1-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-3-(2-methylbutan-2-yl)urea represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological profile make it a valuable candidate for further exploration in drug development. As research continues to uncover new insights into its properties and potential applications, this compound is poised to contribute significantly to the field of medicinal chemistry.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd